Thermal Neutron Capture Cross-Section: Differentiated Nuclear Behavior of 140Ce vs. 142Ce
The thermal neutron capture cross-section of 140Ce is 0.54 ± 0.03 barns, which is 35% lower than the cross-section of 142Ce (0.83 ± 0.04 barns) [1]. This quantitative difference is critical for nuclear criticality safety calculations and neutron activation experiments, where the use of natural cerium (a mixture of both isotopes) would produce a weighted-average cross-section that does not accurately reflect the behavior of either pure isotope [2]. Enriched 140Ce is required to validate cross-section models and to ensure the safety margins in systems containing cerium as a neutron absorber.
| Evidence Dimension | Thermal neutron capture cross-section |
|---|---|
| Target Compound Data | 0.54 ± 0.03 barns |
| Comparator Or Baseline | Cerium-142: 0.83 ± 0.04 barns |
| Quantified Difference | 140Ce cross-section is 35% lower than 142Ce |
| Conditions | Thermal neutron irradiation of natural CeO2 samples; Am-Be neutron source; HPGe gamma spectrometry |
Why This Matters
Procuring enriched 140Ce instead of natural Ce is essential for nuclear criticality safety calculations, as substituting natural Ce would introduce an inaccurate, weighted-average cross-section that undermines model validation and reactor safety assessments.
- [1] Kulkarni, S.D. et al., 'Determination of thermal neutron capture cross-section of cerium isotopes', The European Physical Journal A, vol. 61, 2025, p. 149. View Source
- [2] Chapman, C., Pigni, M.T., Guber, K.H., 'PROGRESS ON 140,142CE NEUTRON CROSS SECTION RESOLVED RESONANCE REGION EVALUATIONS', Oak Ridge National Laboratory, OSTI 1607122, 2019. View Source
